Cas no 869344-85-4 (8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 869344-85-4
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 5782666
• PubChem ID: 3162634
• Update Time: 2025-06-14

8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• SR-01000018114-1
• SR-01000018114
• STK847717
• 8-(2-methoxyethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 6-(2-methoxyethyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• F1869-0001
• Z274608326
• AKOS000726098
• 869344-85-4
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2-methoxyethyl)-1,3,7-trimethyl- (9CI)
• 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C13H17N5O3/c1-8-7-18-9-10(14-12(18)17(8)5-6-21-4)15(2)13(20)16(3)11(9)19/h7H,5-6H2,1-4H3
• InChI Key： AKIXGJXQQKNBBL-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C)=CN2C3C(N(C)C(N(C)C=3N=C21)=O)=O

Computed Properties

• Exact Mass: 291.13313942g/mol
• Monoisotopic Mass: 291.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 869344-85-4)

The compound 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 869344-85-4) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a methoxyethyl side chain and multiple methyl substitutions on the purine core. This compound belongs to the imidazo[1,2-g]purine family, a class of heterocyclic compounds known for their diverse biological activities.

Recent studies have highlighted the potential of 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione as a key intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its role as a precursor for adenosine receptor modulators, which are being explored for their applications in neurology and immunology. The presence of the methoxyethyl group enhances the compound's solubility and bioavailability, making it a valuable scaffold for drug development.

In the context of current scientific trends, this compound aligns with the growing demand for small-molecule therapeutics targeting G-protein-coupled receptors (GPCRs). The imidazo[1,2-g]purine core is structurally similar to endogenous purines, allowing it to interact with biological systems in a highly specific manner. This property has led to investigations into its potential use in treating conditions such as neurodegenerative disorders and inflammatory diseases, topics that are frequently searched in academic and medical databases.

From a synthetic chemistry perspective, 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione offers several advantages. Its methyl and methoxyethyl substituents provide steric and electronic modulation, enabling fine-tuning of its pharmacological properties. The compound's stability under physiological conditions further enhances its appeal as a drug candidate. These characteristics have made it a subject of numerous structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry research.

The analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are crucial for verifying the purity and identity of the compound, especially given the complexity of its imidazo[1,2-g]purine structure. Researchers often search for detailed spectroscopic data and chromatographic conditions when working with this molecule, reflecting the practical challenges in its handling and analysis.

In the broader context of drug discovery, 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents an excellent example of how heterocyclic chemistry can be leveraged to create biologically active molecules. Its structural features are often compared to those of caffeine and other xanthine derivatives, which are widely studied for their stimulant and therapeutic effects. This comparison has sparked interest in exploring its potential central nervous system (CNS) activity, a highly searched topic in pharmacological research.

Looking ahead, the compound's versatility suggests it may play a role in emerging areas such as personalized medicine and targeted drug delivery. The ability to modify its methoxyethyl side chain opens possibilities for creating derivatives with enhanced tissue specificity or controlled release properties. These applications align with current trends in precision medicine, making 8-(2-methoxyethyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione a compound of enduring scientific interest.